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Compound of Interest

Compound Name: AZD5582
CAS No.: 1258392-53-8
Cat. No.: B15605064
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the administration of
AZD5582 in Simian Immunodeficiency Virus (SIV) infected macaque studies. AZD5582 is an
antagonist of the inhibitor of apoptosis proteins (IAPs) and a potent HIV/SIV latency-reversing
agent that functions by activating the non-canonical NF-kB signaling pathway.[1][2][3]

Quantitative Data Summary

The following tables summarize key quantitative data from studies involving AZD5582
administration in SIV-infected rhesus macaques.

Table 1: AZD5582 Pharmacokinetics in Rhesus Macaques
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Parameter

Value

Animal Model

Reference

Dose

0.1 mg/kg

Healthy male rhesus

macaques

[1]

Administration Route

30 min saphenous

vein infusion

Healthy male rhesus

macaques

[1]

0.40 mg/mL in 10%

Healthy male rhesus

Formulation Captisol + < 5% [1]

macaques
DMSO

SIV-infected infant

Cmax (Infants) 294 ng/mL [3]
rhesus macaques
SIV-infected adult

Cmax (Adults) 802 ng/mL [3]

rhesus macaques

Table 2: Virologic Response to AZD5582 in ART-Supressed SIV-Infected Rhesus Macaques

Parameter

Observation

Animal Model

Reference

On-ART Viremia (>60

copies/mL)

Observed in 5 out of 8
infant RMs

SIV-infected infant

rhesus macaques

[3]

Peak On-ART Viremia

771 copies/mL

SIV-infected infant

rhesus macaques

[3]

On-ART Viremia (>60

copies/mL)

Observed in 5 out of 9
adult RMs

SIV-infected adult

rhesus macaques

[4]

Peak On-ART Viremia

1,390 copies/mL

SlIV-infected adult

rhesus macaques

[5]

Frequency of Viremic
Episodes (AZD5582 +
CD8a depletion)

Increased compared
to AZD5582 alone

SIV-infected adult

rhesus macaques

[6]

SIV-RNA in Lymph
Nodes

Increased after
AZD5582 treatment

SIV-infected adult

rhesus macaques

[1]
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Experimental Protocols

Protocol 1: AZD5582 Formulation and Intravenous
Administration in Rhesus Macaques

This protocol is based on methodologies described in studies investigating AZD5582 as a
latency-reversing agent in SIV-infected rhesus macaques.[1][3][4][6][7][8]

Materials:

AZD5582

Captisol

Dimethyl sulfoxide (DMSO)

Sterile water for injection

0.22 uM PES in-line filter

Infusion pump

Saphenous vein catheter

Procedure:

o Formulation Preparation:

o Prepare a solution of 10% Captisol in sterile water for injection.

o Dissolve AZD5582 in a minimal amount of DMSO (not to exceed 5% of the final volume).

o Add the AZD5582/DMSO solution to the 10% Captisol solution to achieve a final
concentration of 0.40 mg/mL.

o Ensure the solution is thoroughly mixed.

e Animal Preparation:
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o Fast the rhesus macaque overnight prior to administration.
o Anesthetize the animal according to approved institutional protocols.

o Place a catheter in the saphenous vein.

e Intravenous Infusion:
o Draw the prepared AZD5582 formulation into a sterile syringe.

o Attach the syringe to an infusion pump and connect it to the saphenous vein catheter via a
0.22 uM PES in-line filter.

o Administer a dose of 0.1 mg/kg body weight via a 30-minute intravenous infusion.[1][3]
o Monitor the animal closely for any adverse reactions during and after the infusion.
e Dosing Schedule:

o In published studies, AZD5582 has been administered weekly for a duration of 3 to 10
weeks.[1][3][4]

Signaling Pathways and Experimental Workflows
AZD5582 Signaling Pathway

AZD5582 functions as a SMAC mimetic to antagonize Inhibitor of Apoptosis Proteins (IAPS),
specifically clAP1, clAP2, and XIAP.[2][9] This leads to the activation of the non-canonical NF-
KB pathway, a key mechanism for reversing HIV/SIV latency.[1][3][10]
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Caption: AZD5582 inhibits IAPs, leading to NIK accumulation and activation of the non-
canonical NF-kB pathway, resulting in SIV gene expression.

Experimental Workflow for AZD5582 Administration in
SIV Macaque Studies

The following diagram outlines a typical experimental workflow for evaluating AZD5582 in SIV-
infected, ART-suppressed rhesus macaques.
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Caption: A typical experimental workflow for evaluating AZD5582 in SIV-infected, ART-
suppressed rhesus macaques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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